Cas no 77096-81-2 ((1S,8aβ)-Decahydro-5α-[(E)-5-acetoxy-3-methyl-3-pentenyl]-1,4aα-dimethyl-6-methylene-1-naphthalenecarboxylic acid)

• Product Name: (1S,8aβ)-Decahydro-5α-[(E)-5-acetoxy-3-methyl-3-pentenyl]-1,4aα-dimethyl-6-methylene-1-naphthalenecarboxylic acid
• CAS No: 77096-81-2
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 1783346
• Update Time: 2024-03-01

(1S,8aβ)-Decahydro-5α-[(E)-5-acetoxy-3-methyl-3-pentenyl]-1,4aα-dimethyl-6-methylene-1-naphthalenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,8aβ)-Decahydro-5α-[(E)-5-acetoxy-3-methyl-3-pentenyl]-1,4aα-dimethyl-6-methylene-1-naphthalenecarboxylic acid
• ent-15-Acetoxy-8(17),13E-labdadien-18-oic acid

• Inchi： 1S/C22H34O4/c1-15(11-14-26-17(3)23)7-9-18-16(2)8-10-19-21(18,4)12-6-13-22(19,5)20(24)25/h11,18-19H,2,6-10,12-14H2,1,3-5H3,(H,24,25)/b15-11-
• InChI Key： HSANNLXBHKRHSH-PTNGSMBKSA-N
• SMILES： CC(OC/C=C(\CCC1C2(CCCC(C2CCC1=C)(C(=O)O)C)C)/C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• XLogP3: 5.546

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids